Cas no 1131594-54-1 (3-Bromo-4-(pivaloyloxy)benzoic acid)

• Product Name: 3-Bromo-4-(pivaloyloxy)benzoic acid
• CAS No: 1131594-54-1
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 1030437
• PubChem ID: 45072147
• Update Time: 2025-05-20

3-Bromo-4-(pivaloyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(pivaloyloxy)benzoic acid
• 3-bromo-4-(2,2-dimethylpropanoyloxy)benzoic acid
• 3-Bromo-4-[(2,2-dimethylpropanoyl)oxy]benzoic acid
• 1131594-54-1
• DB-366129
• AKOS005358582
• 3-Bromo-4-(pivaloyloxy)benzoicacid
• DTXSID30662413

• Inchi： 1S/C12H13BrO4/c1-12(2,3)11(16)17-9-5-4-7(10(14)15)6-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： RYJAKSDPCHGSCH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 299.99972g/mol
• Monoisotopic Mass: 299.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 3-Bromo-4-(pivaloyloxy)benzoic acid

Professional Introduction to 3-Bromo-4-(pivaloyloxy)benzoic Acid (CAS No. 1131594-54-1)

3-Bromo-4-(pivaloyloxy)benzoic acid, with the chemical formula C₁₀H₉BrO₄, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound has garnered considerable attention due to its versatile applications in drug development and as an intermediate in the synthesis of more complex molecules. The presence of both bromine and pivaloyloxy functional groups makes it a valuable building block for medicinal chemists seeking to explore novel therapeutic agents.

The bromine substituent at the 3-position of the benzoic acid core provides a reactive handle for further functionalization, enabling the introduction of various pharmacophores through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. Additionally, the pivaloyloxy group at the 4-position introduces a lipophilic moiety that can enhance the solubility and metabolic stability of drug candidates, making it an attractive feature for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 3-Bromo-4-(pivaloyloxy)benzoic acid has emerged as a key intermediate in the synthesis of PPI modulators. PPIs play crucial roles in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. By designing molecules that selectively disrupt these interactions, researchers aim to develop novel therapeutic strategies.

One notable application of 3-Bromo-4-(pivaloyloxy)benzoic acid is in the development of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby regulating a wide array of cellular functions. Aberrant kinase activity is often implicated in diseases such as cancer, making them attractive drug targets. The bromine atom in this compound allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, which can be used to generate highly specific kinase inhibitors. For instance, researchers have utilized this compound to synthesize inhibitors targeting tyrosine kinases, which are critical in signal transduction pathways involved in cell growth and differentiation.

The pivaloyloxy group not only enhances lipophilicity but also provides a site for further derivatization. This functionality can be hydrolyzed to form a carboxylic acid group, which can then be used to link other pharmacophores through amide or ester bonds. Such modifications are commonly employed in drug design to optimize pharmacokinetic properties and improve target binding affinity. Moreover, the benzoic acid core itself is a well-established scaffold in medicinal chemistry, with numerous examples of bioactive compounds derived from it.

Recent advances in computational chemistry have further highlighted the utility of 3-Bromo-4-(pivaloyloxy)benzoic acid as a starting material. Molecular modeling studies have demonstrated that subtle modifications around the benzoic acid core can significantly influence binding affinity and selectivity. These insights have guided the design of next-generation drug candidates with improved therapeutic profiles. For example, virtual screening campaigns have identified derivatives of this compound that exhibit potent activity against specific kinases while minimizing off-target effects.

The synthesis of 3-Bromo-4-(pivaloyloxy)benzoic acid itself is another area of interest. While straightforward synthetic routes exist, optimizing these methods for scalability and cost-effectiveness remains a challenge. Researchers have explored various synthetic strategies, including multi-step cascades that minimize byproduct formation and improve overall yields. Such efforts are crucial for ensuring that this compound remains accessible for broader applications in drug discovery.

In conclusion, 3-Bromo-4-(pivaloyloxy)benzoic acid (CAS No. 1131594-54-1) is a versatile and valuable compound with significant implications in pharmaceutical chemistry. Its unique structural features make it an ideal candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts.